Famotine hydrochloride

• CAS No.: 10500-82-0
• Product Name: Famotine hydrochloride
• Molecular Formula: C16H15Cl2NO
• Molecular Weight: 308.2 g/mol
• IUPAC Name: 1-[(4-chlorophenoxy)methyl]-3,4-dihydroisoquinoline;hydrochloride
• Standard InChI: InChI=1S/C16H14ClNO.ClH/c17-13-5-7-14(8-6-13)19-11-16-15-4-2-1-3-12(15)9-10-18-16;/h1-8H,9-11H2;1H
• Standard InChIKey: XWPQCMLTRJWFKB-UHFFFAOYSA-N
• SMILES: C1CN=C(C2=CC=CC=C21)COC3=CC=C(C=C3)Cl.Cl
• Canonical SMILES: C1CN=C(C2=CC=CC=C21)COC3=CC=C(C=C3)Cl.Cl
• Appearance: Solid powder
• Description: Famotine hydrochloride is a histamine H2 receptor antagonist that inhibits stomach acid production. It is commonly used in the treatment of peptic ulcer disease and gastroesophageal reflux disease. Famotidine HCl has no effect on the cytochrome P450 enzyme system, and does not appear to interact with other drugs.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Famotine hydrochloride; UK-2054; UNII-7L9H348XUO; Famotine HCl; Famotine hydrochloride [USAN].
• Reference: 1: Smolinska S, Groeger D, Perez NR, Schiavi E, Ferstl R, Frei R, Konieczna P, Akdis CA, Jutel M, OʼMahony L. Histamine Receptor 2 is Required to Suppress Innate Immune Responses to Bacterial Ligands in Patients with Inflammatory Bowel Disease. Inflamm Bowel Dis. 2016 Jul;22(7):1575-86. doi: 10.1097/MIB.0000000000000825. PubMed PMID: 27271490.; 2: Pahs L, Droege C, Kneale H, Pancioli A. A Novel Approach to the Treatment of Orolingual Angioedema After Tissue Plasminogen Activator Administration. Ann Emerg Med. 2016 May 10. pii: S0196-0644(16)00123-2. doi: 10.1016/j.annemergmed.2016.02.019. [Epub ahead of print] PubMed PMID: 27174372.; 3: Litou C, Vertzoni M, Goumas C, Vasdekis V, Xu W, Kesisoglou F, Reppas C. Characteristics of the Human Upper Gastrointestinal Contents in the Fasted State Under Hypo- and A-chlorhydric Gastric Conditions Under Conditions of Typical Drug - Drug Interaction Studies. Pharm Res. 2016 Jun;33(6):1399-412. doi: 10.1007/s11095-016-1882-8. Epub 2016 Mar 14. PubMed PMID: 26975361.; 4: Grosicki M, Wójcik T, Chlopicki S, Kieć-Kononowicz K. In vitro study of histamine and histamine receptor ligands influence on the adhesion of purified human eosinophils to endothelium. Eur J Pharmacol. 2016 Apr 15;777:49-59. doi: 10.1016/j.ejphar.2016.02.061. Epub 2016 Mar 3. PubMed PMID: 26939881.; 5: Zendehdel M, Baghbanzadeh A, Aghelkohan P, Hassanpour S. Central histaminergic system interplay with suppressive effects of immune challenge on food intake in chicken. Br Poult Sci. 2016 Apr;57(2):271-9. doi: 10.1080/00071668.2016.1141173. PubMed PMID: 26924422.; 6: Fujii T, Watanabe M, Shimizu T, Takeshima H, Kushiro K, Takai M, Sakai H. Positive regulation of the enzymatic activity of gastric H(+),K(+)-ATPase by sialylation of its β-subunit. Biochim Biophys Acta. 2016 Jun;1858(6):1228-35. doi: 10.1016/j.bbamem.2016.02.029. Epub 2016 Feb 27. PubMed PMID: 26922883.; 7: Kitazawa F, Kado Y, Ueda K, Kokufu T, Fuchida SI, Okano A, Hatsuse M, Murakami S, Nakayama Y, Takara K, Shimazaki C. The interaction between oral melphalan and gastric antisecretory drugs: Impact on clinical efficacy and toxicity. Mol Clin Oncol. 2016 Feb;4(2):293-297. Epub 2015 Nov 20. PubMed PMID: 26893878; PubMed Central PMCID: PMC4733945.; 8: Liu J, Sun D, He J, Yang C, Hu T, Zhang L, Cao H, Tong AP, Song X, Xie Y, He G, Guo G, Luo Y, Cheng P, Zheng Y. Gastroprotective effects of several H2RAs on ibuprofen-induced gastric ulcer in rats. Life Sci. 2016 Mar 15;149:65-71. doi: 10.1016/j.lfs.2016.02.045. Epub 2016 Feb 13. PubMed PMID: 26883979.; 9: Jabri MA, Tounsi H, Rtibi K, Marzouki L, Sakly M, Sebai H. Ameliorative and antioxidant effects of myrtle berry seed (Myrtus communis) extract during reflux-induced esophagitis in rats. Pharm Biol. 2016 Jan 25:1-11. [Epub ahead of print] PubMed PMID: 26810811.; 10: Das D, Sikdar P, Bairagi M. Recent developments of 2-aminothiazoles in medicinal chemistry. Eur J Med Chem. 2016 Feb 15;109:89-98. doi: 10.1016/j.ejmech.2015.12.022. Epub 2015 Dec 23. Review. PubMed PMID: 26771245.; 11: Nowak K, Pliński EF, Karolewicz B, Jarząb PP, Plińska S, Fuglewicz B, Walczakowski MJ, Augustyn Ł, Sterczewsk ŁA, Grzelczak MP, Hruszowiec M, Beziuk G, Mikulic M, Pałka N, Szustakowskip M. SELECTED ASPECTS OF TERAHERTZ SPECTROSCOPY IN PHARMACEUTICAL SCIENCES. Acta Pol Pharm. 2015 Sep-Oct;72(5):851-66. PubMed PMID: 26665391.; 12: Kröger S, Pieper R, Aschenbach JR, Martin L, Liu P, Rieger J, Schwelberger HG, Neumann K, Zentek J. Effects of high levels of dietary zinc oxide on ex vivo epithelial histamine response and investigations on histamine receptor action in the proximal colon of weaned piglets. J Anim Sci. 2015 Nov;93(11):5265-72. doi: 10.2527/jas.2015-9095. PubMed PMID: 26641046.; 13: Hibma JE, Zur AA, Castro RA, Wittwer MB, Keizer RJ, Yee SW, Goswami S, Stocker SL, Zhang X, Huang Y, Brett CM, Savic RM, Giacomini KM. The Effect of Famotidine, a MATE1-Selective Inhibitor, on the Pharmacokinetics and Pharmacodynamics of Metformin. Clin Pharmacokinet. 2016 Jun;55(6):711-21. doi: 10.1007/s40262-015-0346-3. PubMed PMID: 26597253; PubMed Central PMCID: PMC4876051.; 14: Koami H, Sakamoto Y, Furukawa T, Imahase H, Iwamura T, Inoue S. Utility of rotational thromboelastometry for the diagnosis of asymptomatic hyperfibrinolysis secondary to anaphylaxis. Blood Coagul Fibrinolysis. 2016 Jun;27(4):450-3. doi: 10.1097/MBC.0000000000000441. PubMed PMID: 26569513.; 15: Elshaboury SR, Mohamed NA, Ahmed S, Farrag S. An Efficient Ion-Pair Liquid Chromatographic Method for the Determination of Some H2 Receptor Antagonists. J Chromatogr Sci. 2016 Mar;54(3):419-28. doi: 10.1093/chromsci/bmv159. Epub 2015 Nov 3. PubMed PMID: 26538490.; 16: Good DJ, Hartley R, Mathias N, Crison J, Tirucherai G, Timmins P, Hussain M, Haddadin R, Koo O, Nikfar F, Fung NK. Mitigation of Adverse Clinical Events of a Narrow Target Therapeutic Index Compound through Modified Release Formulation Design: An in Vitro, in Vivo, in Silico, and Clinical Pharmacokinetic Analysis. Mol Pharm. 2015 Dec 7;12(12):4434-44. doi: 10.1021/acs.molpharmaceut.5b00624. Epub 2015 Nov 4. PubMed PMID: 26536519.; 17: Kim S, Hosoya K, Takagi S, Okumura M. Treatment of Gastrin-Secreting Tumor With Sustained-Release Octreotide Acetate in a Dog. J Am Anim Hosp Assoc. 2015 Nov-Dec;51(6):407-12. doi: 10.5326/JAAHA-MS-6270. PubMed PMID: 26535461.; 18: Liang X, Chien HC, Yee SW, Giacomini MM, Chen EC, Piao M, Hao J, Twelves J, Lepist EI, Ray AS, Giacomini KM. Metformin Is a Substrate and Inhibitor of the Human Thiamine Transporter, THTR-2 (SLC19A3). Mol Pharm. 2015 Dec 7;12(12):4301-10. doi: 10.1021/acs.molpharmaceut.5b00501. Epub 2015 Nov 16. PubMed PMID: 26528626; PubMed Central PMCID: PMC4800991.; 19: Maeda Y, Yamamoto K, Yamakawa A, Aini H, Takato T, Chung UI, Ohba S. The H2 blocker famotidine suppresses progression of ossification of the posterior longitudinal ligament in a mouse model. RMD Open. 2015 May 14;1(1):e000068. doi: 10.1136/rmdopen-2015-000068. eCollection 2015. PubMed PMID: 26509067; PubMed Central PMCID: PMC4612692.; 20: Uchida A, Onoue S, Ohtake H, Seto Y, Teramatsu T, Terajima T, Oguchi T. Photochemical Mechanism of Riboflavin-Induced Degradation of Famotidine and a Suggested Pharmaceutical Strategy for Improving Photostability. J Pharm Sci. 2016 Feb;105(2):741-6. doi: 10.1002/jps.24689. Epub 2016 Jan 11. PubMed PMID: 26505739.
• PubChem Compound: 208950
• Last Modified: Nov 11 2021